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Compound of Interest

Compound Name: Chlorodiisobutyloctadecylsilane

Cat. No.: B063175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of chlorodiisobutyloctadecylsilane. The information is curated for

professionals in research, scientific, and drug development fields, with a focus on delivering

precise data and insights.

Chemical Structure and Identification
Chlorodiisobutyloctadecylsilane is an organosilane compound characterized by a central

silicon atom bonded to a chlorine atom, two isobutyl groups, and a long-chain octadecyl group.

[1][2] This unique structure, featuring both a reactive chloro group and hydrophobic alkyl

chains, makes it a versatile reagent in materials science and surface chemistry.[1][2]

The structural formula can be represented as CH₃(CH₂)₁₇Si[CH₂CH(CH₃)₂]₂Cl.[3] The key

identifiers for this compound are:

CAS Number: 162578-86-1[1][3][4]

Molecular Formula: C₂₆H₅₅ClSi[1][4]

SMILES String: CCCCCCCCCCCCCCCCCC--INVALID-LINK--(CC(C)C)CC(C)C[3]

InChI Key: LAMXXRLSKVGVCO-UHFFFAOYSA-N
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The following diagram illustrates the molecular structure of chlorodiisobutyloctadecylsilane.
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Molecular structure of chlorodiisobutyloctadecylsilane.

Physicochemical Properties
A summary of the key physicochemical properties of chlorodiisobutyloctadecylsilane is

presented in the table below. This data is essential for handling, storage, and application of the

compound.
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Property Value Reference(s)

Molecular Weight 431.25 g/mol [1][3][4]

Appearance Colorless liquid [1]

Assay ≥ 85% [1][3]

Density 0.86 g/mL at 25 °C [1][3]

Boiling Point 140-170 °C at 0.05 mmHg [1][3]

Refractive Index n20/D 1.459 [1][3]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Storage Class
8A - Combustible corrosive

hazardous materials
[3]

Applications and Experimental Use
Chlorodiisobutyloctadecylsilane is primarily utilized as a versatile silane coupling agent and

a surface modifying agent.[1] Its utility stems from the dual reactivity of its structure: the

chlorosilane group can react with hydroxylated surfaces to form stable covalent bonds, while

the long hydrophobic octadecyl chain imparts water repellency and alters surface energy.[1][2]

Key Application Areas:

Surface Modification: It is widely used to create hydrophobic, self-assembled monolayers

(SAMs) on surfaces such as silica, glass, and metal oxides.[2] This is particularly beneficial

in the coatings industry to enhance hydrophobicity and chemical resistance.[1]

Adhesion Promotion: The compound enhances the adhesion and compatibility between

organic polymers and inorganic substrates in composites, sealants, and adhesives.[1]

Chromatography: It serves as a derivatizing agent for creating reversed-phase stationary

phases in chromatography, where the C18 chain provides the necessary hydrophobic

interactions for separation.[2]
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Intermediate in Organic Synthesis: The reactive Si-Cl bond allows it to be a building block for

the synthesis of more complex silicon-containing molecules.[2]

While chlorodiisobutyloctadecylsilane is a key reagent in materials science, its direct

application in drug development, particularly in relation to specific signaling pathways, is not

well-documented in publicly available literature. Its role in the pharmaceutical industry is more

likely as an intermediate in the synthesis of more complex molecules or in the surface

modification of drug delivery systems.[5]

General Experimental Protocol for Surface Modification:

A detailed experimental protocol for a specific application would be proprietary or published in

peer-reviewed literature for a particular study. However, a general workflow for using

chlorodiisobutyloctadecylsilane for surface modification can be outlined as follows.
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Substrate Preparation

Silanization Reaction

Post-Reaction Processing

Substrate Cleaning
(e.g., piranha solution)

Drying
(e.g., oven or nitrogen stream)

Prepare Silane Solution
(e.g., in anhydrous toluene)

Substrate Immersion

Reaction under Inert Atmosphere
(e.g., nitrogen or argon)

Rinsing
(e.g., with toluene, ethanol)

Curing
(e.g., baking at elevated temperature)

Surface Characterization
(e.g., contact angle, XPS, AFM)

Click to download full resolution via product page

General workflow for surface modification.
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Safety and Handling
Chlorodiisobutyloctadecylsilane is classified as a corrosive material.[2] It should be handled

with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

face shield, in a well-ventilated area such as a fume hood.[2][3] The compound is designated

with the GHS05 pictogram, indicating that it can cause severe skin burns and eye damage.[3]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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